N-(2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C16H18N4O3/c1-9-14(10(2)18-16(17-9)20(3)4)19-15(21)11-5-6-12-13(7-11)23-8-22-12/h5-7H,8H2,1-4H3,(H,19,21)
• InChI Key: FJHURQALQVYZMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)N(C)C)C)NC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H18N4O3
• Molecular Weight: 314.34 g/mol

Description

N-(2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C16H18N4O3 and its molecular weight is 314.345. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

N-(2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl)benzo[d][1,3]dioxole-5-carboxamide serves as a key scaffold in the synthesis of novel compounds with potential therapeutic benefits. For instance, research has demonstrated the synthesis of novel heterocyclic compounds derived from related structures, showing significant analgesic and anti-inflammatory activities, indicating its utility in developing new medicinal agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These findings highlight its role in the discovery and development of new pharmaceuticals targeting inflammation and pain.

Anticancer and Antimicrobial Research

Compounds structurally related to N-(2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl)benzo[d][1,3]dioxole-5-carboxamide have been evaluated for their anticancer and antimicrobial potentials. Research into pyrimidine derivatives has revealed outstanding in vitro antitumor activity against specific cancer cell lines, suggesting the importance of this scaffold in anticancer drug development (Fahim, Elshikh, & Darwish, 2019). Moreover, studies on benzimidazole derivatives synthesized using related compounds have shown promising antimicrobial and antioxidant activities, underscoring the versatility of this chemical framework in addressing a range of biological targets (Sindhe et al., 2016).